Cas no 60671-78-5 (9-Tetradecenal)

• Product Name: 9-Tetradecenal
• CAS No: 60671-78-5
• Molecular Formula: C₁₄H₂₆O
• Molecular Weight: 210.35564
• CID: 530328
• PubChem ID: 62072

9-Tetradecenal Properties

Names and Identifiers

• 9-Tetradecenal
• Tetradec-9-enal
• NS00087983
• 60671-78-5
• ANJAOCICJSRZSR-UHFFFAOYSA-N
• FT-0773611
• EINECS 262-365-4
• DTXSID60860662

• InChIKey： ANJAOCICJSRZSR-UHFFFAOYSA-N
• Inchi： InChI=1S/C14H26O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15/h5-6,14H,2-4,7-13H2,1H3
• SMILES： CCCCC=CCCCCCCCC=O

Computed Properties

• Exact Mass: 210.19848
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 11
• Monoisotopic Mass: 210.198365449g/mol
• Heavy Atom Count: 15
• Complexity: 149
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Covalently-Bonded Unit Count: 1
• XLogP3: 5
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07
• Refractive Index: 1.4577 (estimate)
• Boiling Point: 299.9°C (estimate)
• Melting Point: 15°C (estimate)
• Density: 0.8534 (estimate)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty aldehydes